Cas no 2634687-67-3 ((3aS,8aR)-2-(Pyrimidin-2-yl)-8,8a-dihydro-3aH-indeno[1,2-d]oxazole)

• Product Name: (3aS,8aR)-2-(Pyrimidin-2-yl)-8,8a-dihydro-3aH-indeno[1,2-d]oxazole
• CAS No: 2634687-67-3
• MF: C₁₄H₁₁N₃O
• MW: 237.256642580032
• CID: 5039231
• PubChem ID: 155290652
• Update Time: 2025-05-24

(3aS,8aR)-2-(Pyrimidin-2-yl)-8,8a-dihydro-3aH-indeno[1,2-d]oxazole Chemical and Physical Properties

Names and Identifiers

• (3aS,8aR)-2-(Pyrimidin-2-yl)-8,8a-dihydro-3aH-indeno[1,2-d]oxazole
• E75567
• (3AS,8aR)-2-(pyrimidin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole
• MFCD33022446
• (3aS,8aR)-3a,8a-Dihydro-2-(2-pyrimidinyl)-8H-indeno[1,2-d]oxaZole
• (3aR,8bS)-2-pyrimidin-2-yl-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazole
• 2634687-67-3
• BS-46596
• 2-[(3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-yl]pyrimidine

• Inchi： 1S/C14H11N3O/c1-2-5-10-9(4-1)8-11-12(10)17-14(18-11)13-15-6-3-7-16-13/h1-7,11-12H,8H2/t11-,12+/m1/s1
• InChI Key： NCBUCRJRQQJEEL-NEPJUHHUSA-N
• SMILES： O1C(C2N=CC=CN=2)=N[C@H]2C3C=CC=CC=3C[C@@H]12

Computed Properties

• Exact Mass: 237.090211983g/mol
• Monoisotopic Mass: 237.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.4

Additional information on (3aS,8aR)-2-(Pyrimidin-2-yl)-8,8a-dihydro-3aH-indeno[1,2-d]oxazole

Recent Advances in the Study of (3aS,8aR)-2-(Pyrimidin-2-yl)-8,8a-dihydro-3aH-indeno[1,2-d]oxazole (CAS: 2634687-67-3)

The compound (3aS,8aR)-2-(Pyrimidin-2-yl)-8,8a-dihydro-3aH-indeno[1,2-d]oxazole (CAS: 2634687-67-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the importance of this compound as a key intermediate in the development of novel small-molecule inhibitors targeting specific protein-protein interactions (PPIs) involved in cancer and inflammatory diseases. The indeno[1,2-d]oxazole scaffold, combined with the pyrimidine moiety, provides a rigid and planar structure that enhances binding affinity to target proteins. Computational docking studies have suggested that this compound exhibits high selectivity for kinases and other signaling proteins, making it a promising candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers reported the efficient synthesis of (3aS,8aR)-2-(Pyrimidin-2-yl)-8,8a-dihydro-3aH-indeno[1,2-d]oxazole using a catalytic asymmetric approach. The study demonstrated that the compound could be produced with high enantiomeric purity (>99% ee) and yield (85%), which is critical for its application in preclinical studies. The synthetic route involved a key cyclization step mediated by a chiral Lewis acid catalyst, followed by functionalization of the pyrimidine ring.

Biological evaluations of this compound have revealed its potent inhibitory activity against several kinases, including CDK2 and EGFR, with IC50 values in the low nanomolar range. In vitro assays using cancer cell lines showed that the compound induces apoptosis and cell cycle arrest, particularly in breast and lung cancer models. Furthermore, in vivo studies in xenograft mice demonstrated significant tumor growth inhibition without observable toxicity, suggesting a favorable therapeutic window.

Mechanistic studies have shed light on the compound's mode of action. X-ray crystallography of the compound bound to CDK2 revealed that the indeno[1,2-d]oxazole core interacts with the kinase's ATP-binding pocket, while the pyrimidine moiety forms critical hydrogen bonds with key residues. This dual-binding mechanism explains the compound's high potency and selectivity. Additionally, proteomics analysis indicated that the compound modulates downstream signaling pathways, including the MAPK and PI3K/AKT cascades, further supporting its potential as a multi-targeted therapeutic agent.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of (3aS,8aR)-2-(Pyrimidin-2-yl)-8,8a-dihydro-3aH-indeno[1,2-d]oxazole. Recent efforts have focused on improving its solubility and metabolic stability through structural modifications, such as the introduction of polar substituents on the pyrimidine ring. Preliminary data from these studies indicate enhanced oral bioavailability and reduced clearance rates in rodent models.

In conclusion, (3aS,8aR)-2-(Pyrimidin-2-yl)-8,8a-dihydro-3aH-indeno[1,2-d]oxazole represents a promising scaffold for the development of next-generation kinase inhibitors. Its unique structural features, combined with potent biological activity and mechanistic insights, position it as a valuable tool for both academic research and drug discovery. Future studies should focus on advancing this compound through preclinical development and exploring its potential in combination therapies.